![molecular formula C15H14N4O2S B3272026 Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate CAS No. 56073-96-2](/img/structure/B3272026.png)
Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate
Overview
Description
Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate, also known as Methyl Benzimidazol-2-yl Carbamate, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of benzimidazole carbamates and has been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate is not fully understood. However, it has been proposed that the compound exerts its biological activities by inhibiting various enzymes, such as topoisomerase II, tubulin, and dihydrofolate reductase. It has also been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate has been found to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the growth of various microorganisms, such as bacteria, fungi, and parasites, by disrupting their cellular processes. Additionally, it has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been found to have low toxicity and can be safely used in in vitro and in vivo experiments. However, the compound has some limitations, including poor solubility in water and low bioavailability.
Future Directions
There are several future directions for the research on Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate. One direction is to investigate the compound's potential therapeutic effects in the treatment of various diseases, such as cancer, malaria, and tuberculosis. Another direction is to explore the compound's mechanism of action and identify its molecular targets. Additionally, future research could focus on improving the compound's solubility and bioavailability to enhance its therapeutic potential.
Scientific Research Applications
Methyl N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate N-[6-[(4-aminophenyl)thio]-1H-benzimidazol-2-yl]carbamate has been extensively studied for its biological activities. It has been found to possess a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, anti-microbial, anti-fungal, anti-viral, and anti-parasitic activities. It has also been reported to have potential therapeutic effects in the treatment of various diseases, such as cancer, malaria, and tuberculosis.
properties
IUPAC Name |
methyl N-[6-(4-aminophenyl)sulfanyl-1H-benzimidazol-2-yl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O2S/c1-21-15(20)19-14-17-12-7-6-11(8-13(12)18-14)22-10-4-2-9(16)3-5-10/h2-8H,16H2,1H3,(H2,17,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEJJRAIAUFMDIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=NC2=C(N1)C=C(C=C2)SC3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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